Cas no 59576-25-9 (Methanone, (2-methyl-4-pyridinyl)phenyl-)

• Product Name: Methanone, (2-methyl-4-pyridinyl)phenyl-
• CAS No: 59576-25-9
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• MDL: MFCD13153272
• CID: 338218
• PubChem ID: 12913274
• Update Time: 2025-04-23

Methanone, (2-methyl-4-pyridinyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-methyl-4-pyridinyl)phenyl-
• (2-methylpyridin-4-yl)-phenylmethanone
• DTXSID20512791
• MFCD13153272
• SCHEMBL16139761
• SB54409
• (2-Methylpyridin-4-yl)(phenyl)methanone
• AKOS016019193
• 59576-25-9
• 4-Benzoyl-2-methylpyridine

• MDL： MFCD13153272
• Inchi： 1S/C13H11NO/c1-10-9-12(7-8-14-10)13(15)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： XTMVNVYVPNLZIG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 197.08413
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on Methanone, (2-methyl-4-pyridinyl)phenyl-

Introduction to Methanone, (2-methyl-4-pyridinyl)phenyl- (CAS No. 59576-25-9)

Methanone, (2-methyl-4-pyridinyl)phenyl-, identified by its CAS number 59576-25-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a phenyl group attached to a 2-methyl-4-pyridinyl moiety, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of Methanone, (2-methyl-4-pyridinyl)phenyl-, consists of a benzene ring substituted with a pyridine derivative at the 2-position and a methyl group at the 4-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further investigation in medicinal chemistry and materials science.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. The presence of the pyridine ring in Methanone, (2-methyl-4-pyridinyl)phenyl-, suggests potential interactions with biological targets such as enzymes and receptors. This has led to its exploration as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of Methanone, (2-methyl-4-pyridinyl)phenyl-, is its versatility in chemical modifications. The phenyl and pyridinyl groups provide multiple sites for functionalization, allowing researchers to tailor the molecule's properties for specific applications. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

Recent studies have highlighted the role of Methanone, (2-methyl-4-pyridinyl)phenyl-, in the development of agrochemicals. Its structural features make it an excellent candidate for designing new pesticides and herbicides that are more effective and environmentally friendly. The compound's ability to interact with biological targets in pests while minimizing harm to non-target organisms is a key focus of current research.

The synthesis of Methanone, (2-methyl-4-pyridinyl)phenyl-, involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for both laboratory research and industrial applications.

In addition to its pharmaceutical and agrochemical potential, Methanone, (2-methyl-4-pyridinyl)phenyl-, has been explored in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are investigating how variations in its structure can enhance its performance in these applications.

The regulatory landscape for Methanone, (2-methyl-4-pyridinyl)phenyl-, is another important consideration. As a chemical compound used in research and industrial processes, it must comply with various safety and environmental regulations. Ensuring that its production and handling adhere to these standards is crucial for responsible innovation.

The future prospects for Methanone, (2-methyl-4-pyridinyl)phenyl-, are promising given its diverse applications. Ongoing research aims to uncover new derivatives with enhanced biological activity and improved synthetic accessibility. Collaborative efforts between academia and industry are likely to drive further advancements in this field.

In conclusion, Methanone, (2-methyl-4-pyridinyl)phenyl-, represented by CAS number 59576-25-9, is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional properties make it a valuable asset in ongoing research efforts aimed at developing new technologies and treatments.